4-Benzyl-7,7-diphenyl-1,4-oxazepan-3-one

• CAS No.: 60163-53-3
• Molecular Formula: C24H23NO2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 4-benzyl-7,7-diphenyl-1,4-oxazepan-3-one
• InChI: InChI=1S/C24H23NO2/c26-23-19-27-24(21-12-6-2-7-13-21,22-14-8-3-9-15-22)16-17-25(23)18-20-10-4-1-5-11-20/h1-15H,16-19H2
• InChI Key: BMZCZUGSEZYGOG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)COC1(C2=CC=CC=C2)C3=CC=CC=C3)CC4=CC=CC=C4

Description

4-Benzyl-7,7-diphenyl-1,4-oxazepan-3-one is a useful research compound. Its molecular formula is C24H23NO2 and its molecular weight is 357.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The solution of 19.3 g of N-benzyl-N-chloroacetyl-3-hydroxy-3,3-diphenylpropylamine in 150 ml of dimethylformamide is added dropwise to the suspension of 1.2 g of sodium hydride in 50 ml of dimethylformamide while stirring and cooling with an ice-bath. The mixture is allowed to warm up to room temperature, stirred for 15 hours and evaporated. The residue is partitioned between 150 ml methylene chloride and 50 ml of N hydrochloric acid, the organic layer separated, washed with water, dried, filtered and evaporated. The residue is triturated with diethyl ether and recrystallized from ethanol, to yield the 4-benzyl-3-oxo-7,7-diphenyl-hexahydro-1,4-oxazepine of the formula ##STR7## melting at 185° to 186°.

Synthesis routes and methods II

Procedure details